4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-7-methyl-2H-chromen-2-one

• IUPAC Name: 4-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-7-methylchromen-2-one
• InChI: InChI=1S/C22H24N2O3/c1-16-7-8-18-17(14-22(25)27-21(18)13-16)15-23-9-11-24(12-10-23)19-5-3-4-6-20(19)26-2/h3-8,13-14H,9-12,15H2,1-2H3
• InChI Key: CDQNYXJILKJGGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CC(=O)O2)CN3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

The compound “4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-7-methyl-2H-chromen-2-one” is a chemical compound that has been studied for its potential therapeutic applications. It has been found to have affinity with alpha1-adrenergic receptors, which are a class of G-protein-coupled receptors (GPCRs) that play a vital role in various neurological conditions treatment.

Scientific Research Applications

Antimicrobial Activities

• Synthesis and Antimicrobial Activities of Derivatives: Novel derivatives of 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one, including those with piperazine components, were synthesized and found to possess good or moderate activities against microorganisms (Bektaş et al., 2010).
• Eradication of Bacterial Persisters: A compound related to 4-{[4-(2-methoxyphenyl)piperazin-1-yl]methyl}-7-methyl-2H-chromen-2-one, specifically 3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-4-yl biphenyl-4-carboxylate (C10), was identified to selectively kill bacterial persisters without affecting normal antibiotic-sensitive cells (Kim et al., 2011).

Anti-Inflammatory and Anticancer Properties

• Evaluation as Anti-Inflammatory and Antimicrobial Agents: Some novel derivatives of 6-methoxy-2-(piperazin-1-yl)-4H-chromen-4-one and its variants showed promising anti-inflammatory activity, significantly inhibiting pro-inflammatory cytokines (Hatnapure et al., 2012).
• Anticancer Potential: Compounds with a similar structure were synthesized and evaluated for cytotoxic activities against human breast cancer cell lines, with several showing better anti-proliferative activities than the standard drug curcumin (Parveen et al., 2017).

Molecular Docking and Structural Studies

• Hirshfeld Surface Analysis: Studies on closely related 1-halobenzoyl-4-(2-methoxyphenyl)piperazines revealed insights into the molecular structures and intermolecular interactions of these compounds (Chinthal et al., 2021).
• Crystal Structure Analysis: The crystal structure of compounds related to this compound was analyzed to understand their molecular conformations and interactions (Zhong et al., 2012).

Mechanism of Action

The compound has been found to have affinity with alpha1-adrenergic receptors. These receptors are targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine. They are associated with numerous neurodegenerative and psychiatric conditions.

Future Directions

The compound and its analogues have shown potential as alpha1-adrenergic receptor antagonists. Future research could focus on further exploring its therapeutic potential and improving its pharmacokinetic profile.